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biphenyl
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An In-Depth Technical Guide to the Physical Properties of 2,2'-
Bis(dicyclohexylphosphino)-1,1'-biphenyl

Introduction
2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl, commonly referred to as Cyd-JohnPhos or

simply by its CAS Number 255897-36-0, is a prominent member of the Buchwald-type biaryl

phosphine ligands.[1][2] Its molecular architecture, characterized by a sterically demanding

biphenyl backbone and bulky dicyclohexylphosphino groups, imparts unique properties that are

highly valued in the field of catalysis. This guide provides a comprehensive overview of the

core physical properties of this ligand, offering insights for researchers, chemists, and

professionals in drug development and materials science. The strategic placement of the

phosphine groups on the biphenyl scaffold creates a well-defined coordination sphere,

influencing the reactivity and selectivity of metal complexes derived from it.

Chemical Structure and Molecular Formula
The fundamental structure of 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl is depicted

below. This C₂-symmetric framework is atropisomeric, meaning its chirality arises from

hindered rotation around the biphenyl C-C single bond.

Caption: Chemical structure of 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl.
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Molecular Formula: C₃₆H₅₂P₂[1][3][4][5]

Molecular Weight: 546.75 g/mol [1][3][4][5]

Core Physical Properties
The physical characteristics of 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl are

summarized in the table below. These properties are critical for its handling, storage, and

application in chemical reactions.

Property Value Source(s)

Appearance
White to off-white powder or

crystalline solid
Generic observation

Boiling Point 677.9±48.0 °C (Predicted) [2]

Storage Temperature
2-8°C, under inert gas

(Nitrogen or Argon)
[2]

Purity Typically ≥97% [1][6]

Spectroscopic and Crystallographic Data
Spectroscopic Characterization
The identity and purity of 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl are routinely

confirmed using a suite of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the hydrogen environments within the molecule.

¹³C NMR: Elucidates the carbon framework.

³¹P NMR: This is a particularly informative technique for phosphine ligands, showing

characteristic signals for the phosphorus atoms.[7]

Comprehensive spectral data, including ¹H NMR, ¹³C NMR, and other techniques, are

available through chemical databases such as ChemicalBook.[3]
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X-ray Crystallography
Single-crystal X-ray diffraction provides the most definitive three-dimensional structure of the

molecule in the solid state. This data is invaluable for understanding the steric bulk and

conformational preferences of the ligand, which in turn dictate its behavior in catalysis. While

specific crystal structure data for the free ligand is available in crystallographic databases,

related structures of its metal complexes have been reported, offering insights into its

coordination chemistry.[8]

Thermal Stability and Handling
2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl is an air-sensitive compound. Exposure to

atmospheric oxygen can lead to oxidation of the phosphine groups, rendering the ligand

inactive for many catalytic applications.

Handling and Storage Recommendations
Inert Atmosphere: All handling and transfers should be conducted under an inert

atmosphere, such as dry nitrogen or argon, using standard Schlenk line or glovebox

techniques.

Storage: The compound should be stored in a tightly sealed container in a cool, dry place,

typically refrigerated at 2-8°C.[2]

Experimental Protocols
Protocol 1: Determination of Melting Point
Objective: To accurately determine the melting point range of a solid sample of 2,2'-
Bis(dicyclohexylphosphino)-1,1'-biphenyl.

Methodology:

Sample Preparation: Finely powder a small amount of the crystalline solid.

Capillary Loading: Load a small amount of the powdered sample into a capillary tube,

tapping gently to pack the sample to a height of 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.
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Heating:

Rapidly heat the sample to approximately 10-15°C below the expected melting point.

Reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.

Observation: Record the temperature at which the first liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting).

This range is the melting point.

Protocol 2: Sample Preparation for NMR Spectroscopy
Objective: To prepare a solution of 2,2'-Bis(dicyclohexylphosphino)-1,1'-biphenyl for

analysis by NMR spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dicyclohexylphosphino-1-1-biphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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